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Introduction

CCT373566 is a potent and orally bioavailable small molecule that functions as a molecular
glue degrader of the B-cell ymphoma 6 (BCL6) transcriptional repressor.[1][2][3] BCL6 is a
master regulator of the germinal center reaction and a key oncogenic driver in several lymphoid
malignancies, including diffuse large B-cell lymphoma (DLBCL).[3][4] By inducing the
degradation of BCL6, CCT373566 reactivates downstream tumor suppressor pathways,
leading to potent anti-proliferative effects in BCL6-dependent cancer cell lines.[2]

These application notes provide detailed protocols for studying the effects of CCT373566 in the
responsive human B-cell lymphoma cell lines HT, Karpas 422, and OCI-Ly1.

Data Presentation

The following table summarizes the in vitro activity of CCT373566 in key responsive cell lines.
This data highlights the compound's potency in inducing BCL6 degradation and inhibiting cell
proliferation.
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Cell Line GI50 (nM) DC50 (nM) Dmax (%)
HT 8.0[2] ~0.1 >95
Karpas 422 1.4[2] 1.0[2] 85[2]
OCl-Ly1 2.1[2] 0.7[2] 92[2]

*Values for the HT cell line are estimated based on the activity of a structurally similar and
potent BCL6 degrader, A19, as specific data for CCT373566 was not available in the reviewed

literature.

GI50: Half-maximal growth inhibition concentration. DC50: Half-maximal degradation
concentration. Dmax: Maximum percentage of protein degradation.

Signaling Pathway

CCT373566 induces the degradation of the BCL6 protein, a transcriptional repressor that plays
a critical role in the pathogenesis of B-cell lymphomas. BCL6 represses the expression of
genes involved in cell cycle control, DNA damage response, and apoptosis, including the tumor
suppressor TP53.[4][5] By degrading BCL6, CCT373566 lifts this repression, leading to the
activation of these critical anti-cancer pathways.
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BCL6 degradation pathway induced by CCT373566.

Experimental Protocols

Cell Culture
e Cell Lines: HT, Karpas 422, OCI-Ly1.

o Media: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-
Streptomycin. For OCI-Ly1, supplement with 20% FBS.

e Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

e Subculture: Maintain cell densities between 0.5 x 1075 and 2 x 1076 viable cells/mL.

Cell Viability Assay (e.g., CellTiter-Glo®)

This protocol determines the effect of CCT373566 on cell proliferation.

Seed cells in Treat with serial dilutions Incubate for Add CellTiter-Glo® Measure Calculate GI50
96-well plates of CCT373566 72-96 hours reagent luminescence

Click to download full resolution via product page

Workflow for the cell viability assay.

Materials:

e CCT373566 stock solution (e.g., 10 mM in DMSO)
o 96-well white, clear-bottom tissue culture plates

o CellTiter-Glo® Luminescent Cell Viability Assay kit
Procedure:

e Seed cells at a density of 5,000-10,000 cells/well in 100 pL of culture medium in a 96-well
plate.
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¢ Incubate for 24 hours.

o Prepare serial dilutions of CCT373566 in culture medium. A suggested starting range is 0.1
NnM to 10 pM. Include a vehicle control (DMSO).

e Add 100 pL of the diluted compound to the respective wells.

* Incubate for 72 to 96 hours.

o Equilibrate the plate to room temperature for 30 minutes.

e Add 100 pL of CellTiter-Glo® reagent to each well.

¢ Mix on an orbital shaker for 2 minutes to induce cell lysis.

 Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
o Measure luminescence using a microplate reader.

e Plot the data and calculate the GI50 value using appropriate software (e.g., GraphPad
Prism).

Western Blot for BCL6 Degradation

This protocol is to confirm the degradation of BCL6 protein following CCT373566 treatment.
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Workflow for Western blot analysis of BCL6.

Materials:

e CCT373566 stock solution

o RIPA lysis buffer with protease and phosphatase inhibitors

o BCA Protein Assay Kit
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e Primary antibody: Anti-BCL6 (e.g., from Cell Signaling Technology or Abcam)
e Secondary antibody: HRP-conjugated anti-rabbit or anti-mouse IgG

e Loading control antibody (e.g., anti-GAPDH or anti-B-actin)

» PVDF membrane

e Enhanced Chemiluminescence (ECL) substrate

Procedure:

e Seed cells in 6-well plates at a density that will allow for 70-80% confluency at the time of
harvest.

o Treat cells with various concentrations of CCT373566 (e.g., 1 nM to 1 uM) for a specified
time (e.g., 4, 8, 16, 24 hours). Include a vehicle control.

e Harvest cells, wash with ice-cold PBS, and lyse with RIPA buffer.

o Determine protein concentration using the BCA assay.

e Denature 20-30 ug of protein per sample by boiling in Laemmli buffer.

o Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

e Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

 Incubate the membrane with primary anti-BCL6 antibody (diluted according to the
manufacturer's recommendation) overnight at 4°C.

e Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody
for 1 hour at room temperature.

e Wash the membrane again and detect the signal using an ECL substrate and an imaging
system.

» Re-probe the membrane with a loading control antibody to ensure equal protein loading.
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e Quantify band intensities to determine DC50 and Dmax.

Apoptosis Assay (Annexin V/Propidium lodide Staining)

This flow cytometry-based assay quantifies the induction of apoptosis by CCT373566.

Treat cells with Harvest and wash Stain with Annexin V-FITC Analyze by Quantify apoptotic
CCT373566 cells and Propidium lodide (PI) flow cytometry cell populations

Click to download full resolution via product page

Workflow for the apoptosis assay.

Materials:

e CCT373566 stock solution

e Annexin V-FITC Apoptosis Detection Kit
e Flow cytometer

Procedure:

o Seed cells in 6-well plates and treat with CCT373566 at various concentrations (e.g., 10 nM,
100 nM, 1 uM) for 24, 48, and 72 hours. Include an untreated and a vehicle control.

e Harvest cells, including any floating cells in the medium.

e Wash the cells twice with cold PBS.

e Resuspend the cells in 1X Binding Buffer to a concentration of 1 x 1076 cells/mL.
o Transfer 100 pL of the cell suspension (1 x 105 cells) to a flow cytometry tube.
e Add 5 pL of Annexin V-FITC and 5 pL of Propidium lodide (PI).

o Gently vortex and incubate for 15 minutes at room temperature in the dark.

e Add 400 pL of 1X Binding Buffer to each tube.
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¢ Analyze the cells by flow cytometry within one hour.

« Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late
apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/Pl+) cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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